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Compound of Interest

Compound Name: ML115

Cat. No.: B159115 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of ML115, a potent and selective muscarinic M1 receptor antagonist. Adherence to these

guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Handling Precautions
ML115 is classified as a toxic and hazardous compound that can cause moderate to severe

irritation to the skin and eyes[1]. Handling should only be performed by personnel trained and

familiar with the management of potent active pharmaceutical ingredients[1].

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when working with

ML115. The following table summarizes the required PPE:
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PPE Category Item Specifications and Use

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles

Must be worn at all times to

protect from splashes. A face

shield is required if there is a

significant splash hazard.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Gloves must be inspected for

leaks before use and replaced

immediately if contaminated or

damaged.

Body Protection Laboratory coat

A lab coat should be worn to

prevent skin contact and

protect clothing.

Respiratory Protection NIOSH-certified respirator

Required when handling the

powder form of ML115 or if

there is a risk of aerosolization.

Hazard Identification and First Aid
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Hazard Description First Aid Measures

Toxicity
Harmful if swallowed or

inhaled.

If Swallowed: Wash out mouth

with copious amounts of water

and call a physician. If Inhaled:

Move to fresh air. If breathing

is difficult, administer oxygen.

If breathing has stopped,

provide artificial respiration.

Irritant
Moderate to severe skin and

eye irritant.

Skin Contact: Flush with

copious amounts of water and

remove contaminated clothing.

Call a physician. Eye Contact:

Remove contact lenses if

present. Flush with copious

amounts of water for at least

15 minutes, separating the

eyelids with fingers. Call a

physician.

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical to mitigate the risks associated

with ML115.

Experimental Workflow
The following diagram outlines a typical workflow for an in-vitro experiment using ML115. This

generalized protocol should be adapted to specific experimental needs.
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A generalized workflow for an in-vitro experiment involving ML115.

Disposal Plan
All materials contaminated with ML115, including unused compounds, solutions, and

contaminated PPE, must be treated as hazardous waste.

Segregation: Do not mix ML115 waste with other chemical waste streams unless

compatibility has been confirmed.

Containment: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof

containers.
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "ML115".

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not dispose of ML115 down the drain or in regular trash.

Mechanism of Action: Muscarinic M1 Receptor
Antagonism
ML115 functions as a selective antagonist of the muscarinic acetylcholine receptor M1. These

receptors are G-protein coupled receptors (GPCRs) that play a significant role in the central

nervous system. The binding of the endogenous ligand, acetylcholine, to the M1 receptor

activates a signaling cascade. As an antagonist, ML115 blocks this activation.
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Signaling pathway of the muscarinic M1 receptor and the inhibitory action of ML115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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